7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C16H9FN4OS
• Molecular Weight: 324.3 g/mol
• IUPAC Name: 7-(4-fluorophenyl)-3-phenyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C16H9FN4OS/c17-12-8-6-11(7-9-12)14-20-21-15(22)13(18-19-16(21)23-14)10-4-2-1-3-5-10/h1-9H
• InChI Key: RDJTZIYYEHDRRW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC=C(C=C4)F

Description

7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has a unique structure that makes it a promising candidate for drug development and other applications.

Mechanism of Action

The mechanism of action of 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood. However, studies have shown that this compound can modulate various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the JAK/STAT pathway. It has also been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9.
Biochemical and Physiological Effects:
Studies have shown that 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one can induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. It has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one in lab experiments is its unique structure, which makes it a promising candidate for drug development. However, one of the limitations of using this compound is its low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one. One direction is to further investigate its potential applications in drug development, including the development of new cancer therapies and treatments for neurological disorders. Another direction is to study its potential applications in agriculture, including its potential as a pesticide or herbicide. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one involves the reaction of 4-aminobenzenesulfonamide and 4-fluorobenzoyl chloride in the presence of triethylamine. The reaction mixture is then heated to reflux, and the resulting product is purified by recrystallization. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

The unique structure of 7-(4-fluorophenyl)-3-phenyl-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one makes it a promising candidate for drug development. This compound has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its antibacterial and antifungal properties.